![molecular formula C14H19N5O B5649021 4-(1H-imidazol-1-ylmethyl)-1-(4-methylpyrimidin-2-yl)piperidin-4-ol](/img/structure/B5649021.png)
4-(1H-imidazol-1-ylmethyl)-1-(4-methylpyrimidin-2-yl)piperidin-4-ol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of compounds related to 4-(1H-imidazol-1-ylmethyl)-1-(4-methylpyrimidin-2-yl)piperidin-4-ol often involves multi-step organic reactions, including nucleophilic substitution, amidation, and ring-closure reactions. These processes are crucial for constructing the complex architecture of the molecule, incorporating the imidazole and pyrimidine rings onto the piperidine backbone. The synthesis routes are designed to introduce specific substituents at targeted positions, enabling the fine-tuning of the compound's physical and chemical properties for potential pharmaceutical applications (Richter et al., 2023).
Molecular Structure Analysis
The molecular structure of related compounds has been extensively studied using X-ray crystallography and computational methods like DFT (Density Functional Theory). These studies provide insights into the conformational preferences, bond lengths, and angles, crucial for understanding the molecule's reactivity and interaction with biological targets. For example, the crystal and molecular structure analysis of a side product during the synthesis of an antitubercular agent reveals the importance of molecular geometry for biological activity and potential drug design (Richter et al., 2023).
properties
IUPAC Name |
4-(imidazol-1-ylmethyl)-1-(4-methylpyrimidin-2-yl)piperidin-4-ol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19N5O/c1-12-2-5-16-13(17-12)19-7-3-14(20,4-8-19)10-18-9-6-15-11-18/h2,5-6,9,11,20H,3-4,7-8,10H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HGYXLULIIQRQLZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=NC=C1)N2CCC(CC2)(CN3C=CN=C3)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H19N5O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
273.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(1H-imidazol-1-ylmethyl)-1-(4-methylpyrimidin-2-yl)piperidin-4-ol |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.